![molecular formula C17H19ClN4O2S B6558263 1-(4-acetylpiperazin-1-yl)-2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}ethan-1-one CAS No. 1040656-13-0](/img/structure/B6558263.png)
1-(4-acetylpiperazin-1-yl)-2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}ethan-1-one
Description
1-(4-acetylpiperazin-1-yl)-2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}ethan-1-one is a useful research compound. Its molecular formula is C17H19ClN4O2S and its molecular weight is 378.9 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(4-acetylpiperazin-1-yl)-2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}ethan-1-one is 378.0917247 g/mol and the complexity rating of the compound is 487. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(4-acetylpiperazin-1-yl)-2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}ethan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-acetylpiperazin-1-yl)-2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}ethan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cancer Imaging and Targeted Therapy
Overview: The mesenchymal epithelial transition factor (c-Met) is a validated anticancer target frequently overexpressed in various cancers. However, inter- and intra-tumor heterogeneity of c-Met poses challenges for anti-MET therapies. Researchers have explored novel imaging probes to visualize c-Met expression quantitatively and noninvasively.
- Imaging Properties : In vivo microPET/CT imaging reveals excellent tumor imaging properties, allowing specific delineation of c-Met-positive glioma .
Chemical Synthesis and Medicinal Chemistry
Overview: The compound’s structure suggests potential applications in chemical synthesis and drug development.
[4-(4-Acetylpiperazin-1-yl)-3-chlorophenyl]amine: This compound, also known as FA134186 , can serve as a reference standard for pharmaceutical testing. Its high quality ensures accurate results in research and development .
Biological Studies and Biomarker Research
Overview: Researchers explore the compound’s interactions with biological systems and its potential as a biomarker.
3-(4-Acetylpiperazin-1-yl)propanoic Acid: This compound, with CAS number 705941-78-2, may find applications in life science research. Its properties warrant investigation in areas such as cell signaling, metabolism, and disease pathways .
Drug Discovery and Lead Optimization
Overview: The compound’s unique structure makes it an interesting candidate for drug discovery.
1-[4-(4-Acetylpiperazin-1-yl)-3-chlorophenyl]-3-(thiophene-2-carbonyl)thiourea: This compound, available from multiple suppliers, could be explored further for its potential as a lead compound in drug development .
Pharmacokinetics and Drug Delivery
Overview: Understanding the compound’s pharmacokinetic properties is crucial for drug development.
Lipophilicity and Brain Transport: Given its favorable lipophilicity and brain transport coefficient, researchers could explore this compound’s potential for central nervous system drug delivery.
properties
IUPAC Name |
1-(4-acetylpiperazin-1-yl)-2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN4O2S/c1-12(23)21-5-7-22(8-6-21)16(24)10-15-11-25-17(20-15)19-14-4-2-3-13(18)9-14/h2-4,9,11H,5-8,10H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJGWAAYBKVHRLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C(=O)CC2=CSC(=N2)NC3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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